Cas no 2098089-04-2 (2-(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetaldehyde)

• Product Name: 2-(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetaldehyde
• CAS No: 2098089-04-2
• MF: C₁₂H₁₂FN₃O
• MW: 233.241585731506
• CID: 6433409
• PubChem ID: 121213767
• Update Time: 2025-09-23

2-(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetaldehyde
• 1H-Pyrazole-4-acetaldehyde, 1-(2-fluoroethyl)-3-(2-pyridinyl)-
• 2-[1-(2-fluoroethyl)-3-pyridin-2-ylpyrazol-4-yl]acetaldehyde
• F2198-5452
• 2098089-04-2
• starbld0010111
• AKOS026724239

• Inchi： 1S/C12H12FN3O/c13-5-7-16-9-10(4-8-17)12(15-16)11-3-1-2-6-14-11/h1-3,6,8-9H,4-5,7H2
• InChI Key： APHQSTKXQGDNMZ-UHFFFAOYSA-N
• SMILES： N1(CCF)C=C(CC=O)C(C2=NC=CC=C2)=N1

Computed Properties

• Exact Mass: 233.09644018g/mol
• Monoisotopic Mass: 233.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 417.3±45.0 °C(Predicted)
• pka: 1.91±0.19(Predicted)

Additional information on 2-(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetaldehyde

Comprehensive Overview of 2-(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetaldehyde (CAS No. 2098089-04-2)

The compound 2-(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetaldehyde (CAS No. 2098089-04-2) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structure, featuring a pyrazole core linked to a pyridine ring and a fluoroethyl group, makes it a valuable intermediate for the synthesis of novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of targeted therapies for various diseases.

One of the key reasons for the growing interest in 2-(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetaldehyde is its versatility in chemical reactions. The presence of the acetaldehyde moiety allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial in the design of new molecules for applications such as enzyme inhibition, receptor modulation, and other therapeutic mechanisms. The compound's fluorinated component also enhances its metabolic stability, a feature highly sought after in modern drug development.

In recent years, the demand for fluorinated compounds like 2-(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetaldehyde has surged due to their unique physicochemical properties. Fluorination often improves a molecule's lipophilicity, bioavailability, and binding affinity, making it a popular strategy in medicinal chemistry. This trend aligns with the broader industry focus on precision medicine and personalized therapies, where small-molecule inhibitors and targeted drug delivery systems play pivotal roles.

The synthesis of 2-(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetaldehyde involves multi-step organic reactions, often starting from readily available pyridine and pyrazole precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions are frequently employed to achieve high yields and purity. These methods are not only efficient but also align with the growing emphasis on green chemistry and sustainable practices in the pharmaceutical industry.

Another area where 2-(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetaldehyde shows promise is in the development of bioconjugates and probe molecules for diagnostic applications. Its reactive aldehyde group can be used to attach fluorescent tags or other reporter molecules, making it useful in imaging studies and biomarker detection. This application is particularly relevant in the context of cancer research and neurological disorders, where early and accurate diagnosis is critical.

From a commercial perspective, the compound's CAS No. 2098089-04-2 is often searched in databases by researchers looking for high-purity intermediates or building blocks for complex syntheses. Suppliers and manufacturers highlight its role in the production of innovative therapeutics and research tools, catering to the needs of academic institutions, pharmaceutical companies, and contract research organizations. The compound's niche yet impactful applications ensure its steady demand in the market.

In conclusion, 2-(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetaldehyde (CAS No. 2098089-04-2) represents a fascinating example of how tailored molecular design can address contemporary challenges in drug discovery and diagnostics. Its structural features, combined with its synthetic versatility, make it a valuable asset in the toolkit of modern chemists and researchers. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in both academic and industrial settings.